BENGHE Foundational & Exploratory

Check Availability & Pricing

Physical Properties of Silicon Tetrabromide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tetrabromosilane

cat. No.: B1584419

Silicon Tetrabromide is a colorless, fuming liquid at room temperature with a suffocating odor.
[1][2][3] It is a highly reactive inorganic compound that readily hydrolyzes in the presence of
moisture to produce silicon dioxide and hydrobromic acid.[1][4] This reactivity necessitates
handling under anhydrous conditions. The physical properties of SiBr4 are significantly
influenced by the large atomic mass of the bromine atoms, leading to higher melting and
boiling points compared to its lighter silicon tetrahalide counterparts like SiCl4 and SiF4.[1][5]

Data Summary

The experimentally determined melting and boiling points for Silicon Tetrabromide are
summarized below. The data is collated from various sources, providing a consistent and
verifiable range for these physical constants.

Physical o
Value (°C) Value (°F) Value (K) Citations

Property

Melting Point 5 m 078 [LIB141561[7]
[8][°]

5.4 41.7 278.5 [10]

Boiling Point 153 307 426 (HIEIAIBIEIT]
[8][°]

154 309 427 [10]

Experimental Protocols for Determination
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The accurate determination of melting and boiling points is crucial for compound identification
and purity assessment.[11] For pure crystalline compounds, the melting point is typically a
sharp, narrow range (0.5-1°C), which broadens significantly in the presence of impurities.[11]
[12] Due to the moisture sensitivity of SiBr4, all procedures must be carried out in a dry
environment, such as in a glovebox or under a stream of inert gas (e.g., nitrogen or argon),
using oven-dried glassware.

Melting Point Determination (Capillary Method)

Given that the melting point of SiBr4 is 5°C, this procedure must be conducted using a cooling
bath or a cryostat integrated with a melting point apparatus.

o Sample Preparation: A small sample of SiBr4 is first solidified by cooling it below its melting
point. The solid material is then quickly crushed into a fine powder in an anhydrous
environment.

o Capillary Loading: A small amount of the powdered, solid SiBr4 is packed into a capillary
tube to a height of 1-2 mm.[11] The tube is sealed at one end.

o Apparatus Setup: The loaded capillary tube is placed in a melting point apparatus (e.g., a
Thiele tube or a commercial digital instrument) equipped with a cooling system.[11] The
capillary is attached to a thermometer, ensuring the sample is aligned with the thermometer
bulb.[12]

e Measurement: The temperature of the cooling bath is slowly raised at a rate of approximately
1-2°C per minute as it approaches the expected melting point.[13]

o Data Recording: The melting point range is recorded from the temperature at which the first
drop of liquid appears (T1) to the temperature at which the last crystal melts completely (T2).
[11][14]

Boiling Point Determination (Distillation Method)

The boiling point is the temperature at which the vapor pressure of the liquid equals the
surrounding atmospheric pressure.[11] A simple distillation is an effective method for its
determination.
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o Apparatus Setup: A simple distillation apparatus is assembled using dry glassware. This
includes a distillation flask, a condenser, a receiving flask, and a thermometer. The
apparatus should be protected from atmospheric moisture with drying tubes.

o Sample Placement: A small volume of liquid SiBr4 is placed in the distillation flask along with
boiling chips to ensure smooth boiling.

o Heating: The flask is gently heated in an oil bath.

o Measurement: The temperature is recorded when the liquid begins to boil and a stable
temperature is observed on the thermometer as the vapor condenses into the receiving
flask.[13] The thermometer bulb must be positioned just below the side arm of the distillation
flask to accurately measure the temperature of the vapor, not the superheated liquid.[15]

o Data Recording: The stable temperature reading during distillation is recorded as the boiling
point. The atmospheric pressure should also be noted, as boiling point is pressure-
dependent.[11][15]

Logical Workflow Visualization

The following diagram illustrates the generalized experimental workflow for determining the
melting and boiling points of a moisture-sensitive compound like SiBr4.
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Experimental Workflow: Melting and Boiling Point Determination of SiBr4
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Caption: Workflow for SiBr4 melting and boiling point determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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